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Compound of Interest

Compound Name: Acid Black 26

Cat. No.: B12383500 Get Quote

An In-depth Technical Guide to the Safe Handling of Acid Black 26 in a Research Laboratory

Introduction
Acid Black 26 (CAS No: 6262-07-3) is an azo dye used in various laboratory and industrial

applications, including textile dyeing and as a biological stain.[1][2] As a fine powder, it presents

specific handling challenges that necessitate strict safety protocols to protect researchers,

scientists, and other laboratory personnel from potential health hazards. This guide provides a

comprehensive overview of the safety and handling precautions required when working with

Acid Black 26 in a research environment. It covers hazard identification, personal protective

equipment (PPE), emergency procedures, and proper storage and handling, based on

available safety data.

Identification and Physicochemical Properties
Understanding the fundamental properties of Acid Black 26 is the first step in safe handling.

The substance is a black, odorless powder.[3] It is stable under normal laboratory conditions

but should be kept away from strong oxidizing and reducing agents.[3]

Table 1: Chemical Identification
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Property Value

Chemical Name Acid Black 26

CAS Number 6262-07-3[3]

Molecular Formula C32H21N5Na2O7S2

| Molecular Weight | 697.65 g/mol |

Table 2: Physical and Chemical Properties

Property Value

Appearance Black Powder

Odor Odorless

Stability
Stable under normal temperatures and

pressures

Solubility
Soluble in water (100 g/L at 90°C); slightly

soluble in ethanol and acetone

Incompatibilities Strong oxidizing agents, strong reducing agents

| Hazardous Decomposition | Irritating and toxic fumes and gases upon combustion |

Hazard Identification and Toxicology
Acid Black 26 is classified as hazardous. The primary routes of exposure are inhalation,

ingestion, and skin or eye contact. It is harmful if swallowed and causes irritation to the skin,

eyes, and respiratory system. While specific chronic effects are not well-documented, some

sources note possible risks of irreversible effects.

Table 3: Hazard Identification Summary
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Hazard Description

Acute Oral Toxicity

Harmful if swallowed. May cause
gastrointestinal irritation with nausea,
vomiting, and diarrhea.

Eye Irritation Dust may cause irritation and inflammation.

Skin Irritation
Prolonged or repeated contact may cause skin

irritation.

Inhalation May cause irritation of the respiratory tract.

Chronic Effects
No chronic effects are known, but possible risks

of irreversible effects have been noted.

| Carcinogenicity | Not listed as a carcinogen by ACGIH, IARC, NIOSH, NTP, or OSHA. |

Standard Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to minimize exposure and

ensure laboratory safety.

Handling:

Ventilation: Always handle Acid Black 26 within a certified chemical fume hood or a well-

ventilated area to control airborne levels. Local exhaust ventilation is recommended.

Dust Control: Minimize dust generation and accumulation during handling.

Personal Hygiene: Wash hands and exposed skin thoroughly after handling. Do not eat,

drink, or smoke in areas where the chemical is handled or stored.

Avoid Contact: Take all necessary precautions to avoid direct contact with eyes, skin, and

clothing, as well as ingestion and inhalation.

Clothing: Remove any contaminated clothing immediately and wash it before reuse.

Storage:
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Containers: Store in tightly closed, light-resistant containers.

Conditions: Keep in a cool, dry, and well-ventilated area.

Incompatibilities: Store away from incompatible substances such as strong oxidants and

reducing agents.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. The selection of PPE should be

based on a risk assessment of the specific procedures being performed.

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Engineering Controls
Chemical fume hood or
local exhaust ventilation.

To control airborne dust
and minimize inhalation
risk.

Eyewash station and safety

shower.

For immediate

decontamination in case of

accidental exposure.

Eye/Face Protection
Chemical safety goggles or

glasses.

To protect eyes from dust

particles and splashes.

Skin Protection
Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact and

irritation.

Laboratory coat or protective

clothing.

To minimize contact with skin

and contamination of personal

clothing.

| Respiratory Protection | NIOSH/MSHA-approved respirator. | Required when ventilation is

inadequate or if dust generation is unavoidable. |
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Task: Handling Acid Black 26

Work within a
Chemical Fume Hood

Wear Chemical
Safety Goggles

Wear Nitrile or
other resistant gloves

Wear Laboratory Coat
& Protective Clothing

Is dust generation
unavoidable or

ventilation inadequate?

Wear NIOSH-approved
Respirator

Yes

Proceed with Task Safely

No

Click to download full resolution via product page

Caption: PPE Selection Workflow for Acid Black 26.
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Emergency Procedures
All personnel must be familiar with emergency protocols for exposure, spills, and fires.

First Aid Measures
Immediate and appropriate first aid is crucial in mitigating the effects of accidental exposure.

Table 5: First Aid Measures

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of
water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Seek
immediate medical attention.

Skin Contact

Remove contaminated clothing. Flush skin with

plenty of soap and water. Get medical aid if

irritation develops or persists.

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

| Inhalation | Remove the person from exposure to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention. |
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Exposure to Acid Black 26 Occurs

Route of Exposure?

Skin / Eye Contact

Contact

Inhalation

Inhaled

Ingestion

Swallowed

Flush with copious water for 15+ min.
Remove contaminated clothing.

Move to fresh air.
Provide oxygen or artificial

respiration if needed.

Give 2-4 cups of water/milk (if conscious).
Do NOT induce vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First Aid Protocol for Acid Black 26 Exposure.

Accidental Release (Spill) Measures
In the event of a spill, the primary goals are to contain the material, prevent its spread, and

protect personnel.

Evacuate: Clear all non-essential personnel from the immediate spill area.

Ventilate: Ensure the area is well-ventilated.

Protect: Don the appropriate PPE as outlined in Section 4, including respiratory protection.

Contain & Clean: Clean up spills immediately. Use a vacuum or sweep up the material

carefully to avoid generating dust. Place the spilled material into a suitable, labeled container
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for disposal.

Decontaminate: After removal, clean the spill area thoroughly.

Spill Detected

Assess Spill Size

Small Spill

Minor

Large Spill

Major

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Evacuate Area &
Alert Safety Officer

Carefully sweep or vacuum powder.
Avoid generating dust.

Place material into a sealed,
labeled waste container.

Clean and decontaminate
the spill area.

Report Incident
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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